1-isopropyl-1H-pyrazol-3-amine
Cat. No. B1287518
M. Wt: 125.17 g/mol
InChI Key: MECWXEINLHIGIW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07977328B2
Procedure details
2-Chloroacrylonitrile (3.41 mL, 42.59 mmol) was added at RT to a stirring solution of N-isopropylhydrazine hydrochloride (4.71 g, 42.6 mmol), potassium carbonate (11.8 g, 85.2 mmol) in water (50 mL). The reaction was warmed to 45° C. for 4 hours before cooling back to RT. The aqueous layer was then extracted with ethyl acetate (5×30 mL) and the combined organic layers were dried (MgSO4), treated with activated charcoal, filtered and evaporated. The residue was purified by chromatography, eluting with 67%-100% ethyl acetate in hexanes, to afford the title compound (3.08 g, 58%) as a 6:1 mixture of authentic product to regioisomeric product as an oil. The material was used without further purification. 1H NMR δ (CDCl3): 1.42 (m, 6H), 3.58 (br. s, 2H), 4.25 (sept, 1H), 5.58 (d, 1H), 7.15 (d, 1H).
Name
N-isopropylhydrazine hydrochloride
Quantity
4.71 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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Cl[C:2](=[CH2:5])[C:3]#[N:4].Cl.[CH:7]([NH:10][NH2:11])([CH3:9])[CH3:8].C(=O)([O-])[O-].[K+].[K+]>O>[CH3:8][CH:7]([N:10]1[CH:5]=[CH:2][C:3]([NH2:4])=[N:11]1)[CH3:9] |f:1.2,3.4.5|
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Inputs
Step One
|
Name
|
|
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Quantity
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3.41 mL
|
|
Type
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reactant
|
|
Smiles
|
ClC(C#N)=C
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|
Name
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N-isopropylhydrazine hydrochloride
|
|
Quantity
|
4.71 g
|
|
Type
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reactant
|
|
Smiles
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Cl.C(C)(C)NN
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|
Name
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|
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Quantity
|
11.8 g
|
|
Type
|
reactant
|
|
Smiles
|
C([O-])([O-])=O.[K+].[K+]
|
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Name
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|
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Quantity
|
50 mL
|
|
Type
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solvent
|
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Smiles
|
O
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Conditions
Temperature
|
Control Type
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UNSPECIFIED
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Setpoint
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45 °C
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Other
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Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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before cooling back to RT
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EXTRACTION
|
Type
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EXTRACTION
|
|
Details
|
The aqueous layer was then extracted with ethyl acetate (5×30 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
the combined organic layers were dried (MgSO4)
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ADDITION
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Type
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ADDITION
|
|
Details
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treated with activated charcoal
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CUSTOM
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Type
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CUSTOM
|
|
Details
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evaporated
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CUSTOM
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Type
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CUSTOM
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|
Details
|
The residue was purified by chromatography
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WASH
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Type
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WASH
|
|
Details
|
eluting with 67%-100% ethyl acetate in hexanes
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Outcomes
Product
|
Name
|
|
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Type
|
product
|
|
Smiles
|
CC(C)N1N=C(C=C1)N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.08 g | |
| YIELD: PERCENTYIELD | 58% | |
| YIELD: CALCULATEDPERCENTYIELD | 57.8% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
